Cas no 73426-15-0 (2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride)
![2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride structure](https://www.kuujia.com/scimg/cas/73426-15-0x500.png)
73426-15-0 structure
Product name:2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride
2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride
- 2-[4-(2-aminoethyl)-3,4-dihydro-2H-thiopyrano[2,3-b]indol-9-yl]-N,N-diethylacetamide,hydrochloride
- 73426-15-0
- DTXSID10994183
- 2-[4-(2-Aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide--hydrogen chloride (1/1)
- Thiopyrano(2,3-b)indole-9-acetamide, 2,3,4,9-tetrahydro-N,N-diethyl-4-((methylamino)methyl)-, monohydrochloride
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- Inchi: InChI=1S/C19H27N3OS.ClH/c1-3-21(4-2)17(23)13-22-16-8-6-5-7-15(16)18-14(9-11-20)10-12-24-19(18)22;/h5-8,14H,3-4,9-13,20H2,1-2H3;1H
- InChI Key: QZZSJXZWQHUIPZ-UHFFFAOYSA-N
- SMILES: CCN(CC)C(=O)CN1C2=CC=CC=C2C3=C1SCCC3CCN.Cl
Computed Properties
- Exact Mass: 381.1641614g/mol
- Monoisotopic Mass: 381.1641614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.6Ų
2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride Related Literature
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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